Cas no 852180-58-6 ((3-Piperidinophenyl)methanol)

• Product Name: (3-Piperidinophenyl)methanol
• CAS No: 852180-58-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD07772816
• CID: 717123
• PubChem ID: 7162330
• Update Time: 2025-06-13

(3-Piperidinophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Piperidinophenyl)methanol
• (3-piperidin-1-ylphenyl)methanol
• Benzenemethanol,3-(1-piperidinyl)-
• (3-piperidylphenyl)methan-1-ol
• Benzenemethanol,3-(1-piperidinyl)
• (3-(Piperidin-1-yl)phenyl)methanol
• DTXSID10428155
• CJB18058
• AKOS006281875
• 3-(1-Piperidinyl)benzenemethanol
• J-501241
• SB41414
• [3-(piperidin-1-yl)phenyl]methanol
• AS-61984
• s11095
• CS-0206714
• 852180-58-6
• MFCD07772816
• SCHEMBL6268645

• MDL： MFCD07772816
• Inchi： 1S/C12H17NO/c14-10-11-5-4-6-12(9-11)13-7-2-1-3-8-13/h4-6,9,14H,1-3,7-8,10H2
• InChI Key： HNESBVGXCDQHLJ-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)N1CCCCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 2.23420

Additional information on (3-Piperidinophenyl)methanol

Introduction to (3-Piperidinophenyl)methanol (CAS No. 852180-58-6)

Compound with the chemical name (3-Piperidinophenyl)methanol and the CAS number 852180-58-6 is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The piperidine ring, a six-membered heterocyclic amine, is a common motif in medicinal chemistry, known for its ability to enhance bioavailability and binding affinity. The methanol substituent at the third position of the piperidine ring further contributes to its pharmacological profile.

The synthesis of (3-Piperidinophenyl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to interact with various neurotransmitter receptors. Specifically, (3-Piperidinophenyl)methanol has been investigated for its potential role in modulating central nervous system (CNS) activity. Preclinical studies have suggested that this compound may exhibit properties similar to those of known CNS-active drugs, making it a valuable candidate for further exploration.

The pharmacokinetic properties of (3-Piperidinophenyl)methanol are also of great interest. Its solubility, metabolic stability, and distribution within the body are critical factors that determine its efficacy and safety. Computational modeling and experimental techniques have been used to predict and validate these properties. Such studies are essential for optimizing drug formulations and ensuring that the compound reaches its target site effectively.

One of the most exciting aspects of (3-Piperidinophenyl)methanol is its versatility in drug design. Researchers have explored various modifications to its structure to enhance its pharmacological activity. For instance, appending different functional groups or introducing chiral centers can lead to compounds with improved selectivity and reduced side effects. These modifications align with the broader goals of modern drug discovery: developing treatments that are both effective and well-tolerated by patients.

The role of computational chemistry in understanding the behavior of (3-Piperidinophenyl)methanol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the compound interacts with biological targets at the molecular level. These insights are crucial for guiding experimental design and for understanding the mechanisms of action of potential drugs.

In conclusion, (3-Piperidinophenyl)methanol (CAS No. 852180-58-6) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential applications in treating neurological disorders make it a compound of significant interest. As research continues to uncover new therapeutic possibilities, compounds like this one will play an increasingly important role in the development of next-generation medications.